Cas no 1160246-86-5 (8-tert-butoxycarbonyl-2-oxa-8-azaspiro[4.5]decane-3-carboxylic acid)

8-tert-Butoxycarbonyl-2-oxa-8-azaspiro[4.5]decane-3-carboxylic acid is a spirocyclic compound featuring a Boc-protected amine and a carboxylic acid functional group. Its rigid spiro[4.5]decane scaffold provides structural stability, making it valuable in medicinal chemistry and peptide synthesis. The Boc group offers selective deprotection under mild acidic conditions, enabling controlled derivatization. The carboxylic acid moiety allows for further functionalization via amidation or esterification. This compound is particularly useful as an intermediate in the synthesis of bioactive molecules, including protease inhibitors and heterocyclic frameworks. Its well-defined reactivity and compatibility with standard coupling reagents enhance its utility in complex organic transformations.

8-tert-butoxycarbonyl-2-oxa-8-azaspiro[4.5]decane-3-carboxylic acid structure

1160246-86-5 structure

Product Name:8-tert-butoxycarbonyl-2-oxa-8-azaspiro[4.5]decane-3-carboxylic acid

CAS No:1160246-86-5

MF:C₁₄H₂₃NO₅

MW:285.336124658585

MDL:MFCD12198524

CID:1082201

PubChem ID:49761238

Update Time:2025-10-16

8-tert-butoxycarbonyl-2-oxa-8-azaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 3-(hydroxymethyl)-2-oxa-8-azaspiro[4.5]decane-8-carboxylate
- 8-(tert-Butoxycarbonyl)-2-oxa-8-azaspiro[4.5]decane-3-carboxylic acid
- 8-tert-butoxycarbonyl-2-oxa-8-azaspiro[4.5]decane-3-carboxylic acid
- 8-(tert-Butoxycarbonyl)-2-oxa-8-azaspiro[4.5]decane-3-carboxylicacid
- DB-012532
- 8-[(tert-Butoxy)carbonyl]-2-oxa-8-azaspiro[4.5]decane-3-carboxylic acid
- AS-73553
- EN300-3379783
- PB28393
- DB-060825
- 8-(t-Butoxycarbonyl)-2-oxa-8-azaspiro[4.5]decane-3-carboxylic acid
- 8-Boc-2-oxa-8-azaspiro[4.5]decane-3-carboxylic Acid
- AKOS016344116
- 8-[(2-methylpropan-2-yl)oxycarbonyl]-2-oxa-8-azaspiro[4.5]decane-3-carboxylic acid
- P11386
- 8-[(tert-butoxy)carbonyl]-2-oxa-8-azaspiro[4.5]decane-3-carboxylate
- 1160246-86-5
- CS-0047414
- MFCD12198524
- AM805142
- 2-Oxa-8-azaspiro[4.5]decane-3,8-dicarboxylic acid, 8-(1,1-dimethylethyl) ester
- MDL： MFCD12198524
- Inchi： 1S/C14H23NO5/c1-13(2,3)20-12(18)15-6-4-14(5-7-15)8-10(11(16)17)19-9-14/h10H,4-9H2,1-3H3,(H,16,17)
- InChI Key： LYLRTOVRNNYTRC-UHFFFAOYSA-N
- SMILES： O1C(C(=O)O)CC2(C1)CCN(C(=O)OC(C)(C)C)CC2

Computed Properties

Exact Mass: 285.15762283g/mol
Monoisotopic Mass: 285.15762283g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 393
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 76.1Å²

Experimental Properties

Density: 1.21

8-tert-butoxycarbonyl-2-oxa-8-azaspiro[4.5]decane-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM139650-1g	8-(tert-butoxycarbonyl)-2-oxa-8-azaspiro[4.5]decane-3-carboxylic acid	1160246-86-5	95%	1g	$***	2023-04-03
TRC	M322155-2.5mg	8-[(2-Methylpropan-2-yl)oxycarbonyl]-2-oxa-8-azaspiro[4.5]decane-3-carboxylic Acid	1160246-86-5		2.5mg	$ 50.00	2022-06-04
TRC	M322155-5mg	8-[(2-Methylpropan-2-yl)oxycarbonyl]-2-oxa-8-azaspiro[4.5]decane-3-carboxylic Acid	1160246-86-5		5mg	$ 70.00	2022-06-04
TRC	M322155-25mg	8-[(2-Methylpropan-2-yl)oxycarbonyl]-2-oxa-8-azaspiro[4.5]decane-3-carboxylic Acid	1160246-86-5		25mg	$ 275.00	2022-06-04
Chemenu	CM139650-1g	8-(tert-butoxycarbonyl)-2-oxa-8-azaspiro[4.5]decane-3-carboxylic acid	1160246-86-5	95%	1g	$654	2021-08-05
eNovation Chemicals LLC	D761856-100mg	2-Oxa-8-azaspiro[4.5]decane-3,8-dicarboxylic acid, 8-(1,1-dimethylethyl) ester	1160246-86-5	95%	100mg	$475	2024-07-28
eNovation Chemicals LLC	D761856-250mg	2-Oxa-8-azaspiro[4.5]decane-3,8-dicarboxylic acid, 8-(1,1-dimethylethyl) ester	1160246-86-5	95%	250mg	$775	2024-07-28
eNovation Chemicals LLC	D761856-1g	2-Oxa-8-azaspiro[4.5]decane-3,8-dicarboxylic acid, 8-(1,1-dimethylethyl) ester	1160246-86-5	95%	1g	$1550	2024-07-28
eNovation Chemicals LLC	D761856-5g	2-Oxa-8-azaspiro[4.5]decane-3,8-dicarboxylic acid, 8-(1,1-dimethylethyl) ester	1160246-86-5	95%	5g	$3750	2023-09-02
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBN20122081-100MG	8-tert-butoxycarbonyl-2-oxa-8-azaspiro[4.5]decane-3-carboxylic acid	1160246-86-5	95%	100MG	￥ 1,201.00	2023-04-03